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3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)-1,5-dihydro-2H-pyrrol-2-one 3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0690733
InChI: InChI=1S/C23H18N4O6S/c1-11-8-15-9-14(6-7-17(15)33-11)20(28)18-19(13-4-3-5-16(10-13)27(31)32)26(22(30)21(18)29)23-25-24-12(2)34-23/h3-7,9-11,19,28H,8H2,1-2H3/b20-18-
SMILES: CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)C)C5=CC(=CC=C5)[N+](=O)[O-])O
Molecular Formula: C23H18N4O6S
Molecular Weight: 478.5 g/mol

3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0690733

Molecular Formula: C23H18N4O6S

Molecular Weight: 478.5 g/mol

* For research use only. Not for human or veterinary use.

3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C23H18N4O6S
Molecular Weight 478.5 g/mol
IUPAC Name (4Z)-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C23H18N4O6S/c1-11-8-15-9-14(6-7-17(15)33-11)20(28)18-19(13-4-3-5-16(10-13)27(31)32)26(22(30)21(18)29)23-25-24-12(2)34-23/h3-7,9-11,19,28H,8H2,1-2H3/b20-18-
Standard InChI Key DQRVATADLUQTKG-ZZEZOPTASA-N
Isomeric SMILES CC1CC2=C(O1)C=CC(=C2)/C(=C/3\C(N(C(=O)C3=O)C4=NN=C(S4)C)C5=CC(=CC=C5)[N+](=O)[O-])/O
SMILES CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)C)C5=CC(=CC=C5)[N+](=O)[O-])O
Canonical SMILES CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)C)C5=CC(=CC=C5)[N+](=O)[O-])O

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